Cas no 94888-10-5 (Phenol,2,4-dichloro-6-(2,3,4,6-tetrachlorophenoxy)-)

Phenol,2,4-dichloro-6-(2,3,4,6-tetrachlorophenoxy)- structure
94888-10-5 structure
Product Name:Phenol,2,4-dichloro-6-(2,3,4,6-tetrachlorophenoxy)-
CAS No:94888-10-5
MF:C12H4Cl6O2
MW:392.876957893372
CID:817754
PubChem ID:93508
Update Time:2025-04-19

Phenol,2,4-dichloro-6-(2,3,4,6-tetrachlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,4-dichloro-6-(2,3,4,6-tetrachlorophenoxy)-
    • 2,4-dichloro-6-(2,3,4,6-tetrachlorophenoxy)phenol
    • DTXSID20241670
    • 94888-10-5
    • Inchi: 1S/C12H4Cl6O2/c13-4-1-6(15)11(19)8(2-4)20-12-7(16)3-5(14)9(17)10(12)18/h1-3,19H
    • InChI Key: DQISXCMVFSGHHZ-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1OC1C=C(C=C(C=1O)Cl)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 391.831
  • Monoisotopic Mass: 389.834
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.707
  • Boiling Point: 395.2°C at 760 mmHg
  • Flash Point: 192.8°C
  • Refractive Index: 1.65
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